Cas no 397872-09-2 (2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-)

397872-09-2 structure
Product name:2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-
2-Thiophenecarboxaldehyde,4-(4-formylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-
- 4-(2-ACETYLTHIOPHEN-3-YL)BENZALDEHYDE
- 2-Formyl-4-(4-formylphenyl)thiophene
- 2-Thiophenecarboxaldehyde,4-(4-formylphenyl)
- 1823474-81-2
- 397872-09-2
- DTXSID20699096
- EN300-745595
-
- Inchi: InChI=1S/C12H8O2S/c13-6-9-1-3-10(4-2-9)11-5-12(7-14)15-8-11/h1-8H
- InChI Key: DSGNUHOHEQYIKN-UHFFFAOYSA-N
- SMILES: C(C1C=CC(C2=CSC(C=O)=C2)=CC=1)=O
Computed Properties
- Exact Mass: 230.04000
- Monoisotopic Mass: 230.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.4A^2
- Tautomer Count: 2
Experimental Properties
- PSA: 62.38000
- LogP: 3.43020
2-Thiophenecarboxaldehyde,4-(4-formylphenyl)- Related Literature
-
Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
-
Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
-
Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
-
Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
-
6. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
-
Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
-
Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
-
9. Book reviews
-
10. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
397872-09-2 (2-Thiophenecarboxaldehyde,4-(4-formylphenyl)-) Related Products
- 137320-59-3([3,3'-Bithiophene]-5-carbaldehyde)
- 6030-36-0(4-Methylthiophene-2-carbaldehyde)
- 26170-87-6(4-Phenylthiophene-2-carboxaldehyde)
- 1352493-31-2([2-(2-Isopropoxy-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone)
- 1807299-05-3(Ethyl 4-cyano-3-fluoro-5-methylphenylacetate)
- 687562-32-9(2-(diphenylmethyl)sulfanyl-3-(4-fluorophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)
- 2092489-71-7(3-(Aminomethyl)-N,N-dimethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine)
- 172016-06-7(rac N,N-Diethyl-2-(hydroxymethyl)-1-phenyl-cyclopropanecarboxamide)
- 75333-04-9((4-chlorophenyl)methylhydrazine hydrochloride)
- 2089277-49-4(2-methyl-2,3-dihydro-1H-indole-2-carboxylic acid hydrochloride)
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.szgeneleebio.com/

河南东延药业有限公司
Gold Member
CN Supplier
Bulk
